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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCl

Cat. No.: B554974 Get Quote

In-depth Technical Guide: H-DL-Phe-OMe.HCl
This guide provides an in-depth overview of the physicochemical properties of DL-

Phenylalanine methyl ester hydrochloride (H-DL-Phe-OMe.HCl), a compound of interest to

researchers, scientists, and professionals in drug development.

Physicochemical Data
The fundamental molecular characteristics of H-DL-Phe-OMe.HCl are summarized in the table

below, providing a clear reference for experimental design and chemical synthesis.

Parameter Value Source

Molecular Formula C₁₀H₁₄ClNO₂ [1][2][3][4]

C₁₀H₁₃NO₂·HCl [5]

Molecular Weight 215.68 g/mol [1][2][4]

215.7 g/mol [5][6]

CAS Number 5619-07-8 [1][3][5]

Appearance White to off-white solid/powder [1][5]

Melting Point 157 - 159 °C [5]
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Logical Relationship of Compound Components
The following diagram illustrates the relationship between the constituent parts of the H-DL-
Phe-OMe.HCl molecule.
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Molecular composition of H-DL-Phe-OMe.HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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